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Compound of Interest

Compound Name: 3,5,7-Trihydroxychromone

Cat. No.: B15592162

Essential Safety and Handling Guide for 3,5,7-
Trihydroxychromone

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 3,5,7-Trihydroxychromone. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure personal safety and
proper management of this chemical in a laboratory setting.

Personal Protective Equipment (PPE)

When handling 3,5,7-Trihydroxychromone, it is crucial to use appropriate personal protective
equipment to prevent exposure. The recommended PPE is summarized in the table below.
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Protection Type

Specification

Rationale

Eye & Face Protection

Safety goggles with side
shields, compliant with OSHA's
29 CFR 1910.133 or European
Standard EN166.[1][2]

Protects against dust particles
and splashes that could cause

eye irritation.[1]

Skin & Hand Protection

Chemical-resistant gloves
(tested according to EN 374).
[2][3] Wear appropriate
protective clothing to prevent

skin exposure.[1]

Prevents direct skin contact,
which may cause irritation.[1]
Preventive skin protection like
barrier creams is also

recommended.[2][3]

Respiratory Protection

A NIOSH-approved respirator
with a particulate filter (P1 or
P2) should be used when dust
is generated or if ventilation is
inadequate.[1][3][4]

Protects against inhalation of
dust, which may cause

respiratory tract irritation.[1]

Health and Safety Information

While 3,5,7-Trihydroxychromone is not classified as a hazardous substance, it is crucial to

handle it with care as the toxicological properties have not been fully investigated.[1][2]
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Hazard Description First Aid Measures

Move the person to fresh air. If

) breathing is difficult, give
_ May cause respiratory tract _
Inhalation T oxygen. Seek medical
irritation.[1] o )
attention if symptoms persist.

[5]

Remove contaminated clothing

and wash the affected area
Skin Contact May cause skin irritation.[1] with plenty of soap and water.

[1][6] Seek medical attention if

irritation persists.[5]

Immediately flush eyes with

plenty of water for at least 15
Eye Contact May cause eye irritation.[1] minutes, also under the

eyelids.[5][6] Seek medical

attention if irritation persists.[5]

Rinse mouth with water and

S drink plenty of water. Do not
) May cause irritation of the ) N ]
Ingestion ) ) induce vomiting. Seek medical
digestive tract.[1] o
attention if you feel unwell.[3]

[5]

Operational Plan: Safe Handling Procedure

Adherence to a strict operational plan is essential to minimize exposure and ensure safety.
e Preparation:
o Ensure that an eyewash station and safety shower are readily accessible.[6]

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powder form to control dust.[1][2]

o Inspect all PPE for integrity before use.[7]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://m.chemicalbook.com/ProductMSDSDetailCB5142262_EN.htm
https://www.fishersci.co.uk/store/msds?partNumber=11329055&countryCode=GB&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB5142262_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5142262_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAL15041MC&productDescription=4+57-TRIHYDROXYFLAV1+100MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11329055&countryCode=GB&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB5142262_EN.htm
https://www.fishersci.co.uk/store/msds?partNumber=11329055&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AAL15041MC&productDescription=4+57-TRIHYDROXYFLAV1+100MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11329055&countryCode=GB&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB5142262_EN.htm
https://www.carlroth.com/medias/SDB-7460-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzMzMzV8YXBwbGljYXRpb24vcGRmfGFEVm1MMmhtTVM4NU1UYzVNekF4TmpReU1qY3dMMU5FUWw4M05EWXdYMDFVWDBWT0xuQmtaZ3xlMjgwNWNiYmI5ZTBiMWQ3ZTBlYWViOTU3ZTliMTc0YmZhZmY5OWUzOTFkYThkMjBlMzg3MjZlZTNlNTFiMjYy
https://www.fishersci.co.uk/store/msds?partNumber=11329055&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AAL15041MC&productDescription=4+57-TRIHYDROXYFLAV1+100MG&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB5142262_EN.htm
https://www.carlroth.com/medias/SDB-7460-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzAyNjV8YXBwbGljYXRpb24vcGRmfGFHVTFMMmhsWVM4NU1UYzVNekF4TkRjNE5ETXdMMU5FUWw4M05EWXdYMEZWWDBWT0xuQmtaZ3w0NmQxMjJlMjAzMGNkZjBhMTI0NDEwNzQ4NGRiZTFjODg4MWZlYjY5NzBkMDJlMzU1ZGFlMTU2NDI3ZGYzZmNh
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Handling:

o

Wash hands thoroughly after handling.[1]

[¢]

Avoid generating dust.[1]

[¢]

Do not eat, drink, or smoke in the handling area.[4][7]

[e]

Keep the container tightly closed when not in use.[1]
e Storage:
o Store in a dry, cool, and well-ventilated place.[2][6]
o Keep away from food, drink, and animal feedingstuffs.[2][3]

Accidental Release and Disposal Plan

In the event of a spill or for routine disposal, follow these procedures to ensure safety and
environmental protection.

Spill Response:

o Containment:
o For spills, immediately clean up the material using appropriate protective equipment.[1]
o Cover drains to prevent the substance from entering the water system.[2][3]

e Clean-up:

o For solid spills, mechanically sweep up the material and place it into a suitable, clean, dry,
and closed container for disposal.[1][3] Avoid generating dust.[1]

o Provide ventilation.[1]
Disposal Protocol:

o Waste Collection:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://m.chemicalbook.com/ProductMSDSDetailCB5142262_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5142262_EN.htm
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/W530098
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB5142262_EN.htm
https://www.carlroth.com/medias/SDB-7460-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzAyNjV8YXBwbGljYXRpb24vcGRmfGFHVTFMMmhsWVM4NU1UYzVNekF4TkRjNE5ETXdMMU5FUWw4M05EWXdYMEZWWDBWT0xuQmtaZ3w0NmQxMjJlMjAzMGNkZjBhMTI0NDEwNzQ4NGRiZTFjODg4MWZlYjY5NzBkMDJlMzU1ZGFlMTU2NDI3ZGYzZmNh
https://www.fishersci.com/store/msds?partNumber=AAL15041MC&productDescription=4+57-TRIHYDROXYFLAV1+100MG&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-7460-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzAyNjV8YXBwbGljYXRpb24vcGRmfGFHVTFMMmhsWVM4NU1UYzVNekF4TkRjNE5ETXdMMU5FUWw4M05EWXdYMEZWWDBWT0xuQmtaZ3w0NmQxMjJlMjAzMGNkZjBhMTI0NDEwNzQ4NGRiZTFjODg4MWZlYjY5NzBkMDJlMzU1ZGFlMTU2NDI3ZGYzZmNh
https://www.carlroth.com/medias/SDB-7460-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzMzMzV8YXBwbGljYXRpb24vcGRmfGFEVm1MMmhtTVM4NU1UYzVNekF4TmpReU1qY3dMMU5FUWw4M05EWXdYMDFVWDBWT0xuQmtaZ3xlMjgwNWNiYmI5ZTBiMWQ3ZTBlYWViOTU3ZTliMTc0YmZhZmY5OWUzOTFkYThkMjBlMzg3MjZlZTNlNTFiMjYy
https://m.chemicalbook.com/ProductMSDSDetailCB5142262_EN.htm
https://www.carlroth.com/medias/SDB-7460-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzAyNjV8YXBwbGljYXRpb24vcGRmfGFHVTFMMmhsWVM4NU1UYzVNekF4TkRjNE5ETXdMMU5FUWw4M05EWXdYMEZWWDBWT0xuQmtaZ3w0NmQxMjJlMjAzMGNkZjBhMTI0NDEwNzQ4NGRiZTFjODg4MWZlYjY5NzBkMDJlMzU1ZGFlMTU2NDI3ZGYzZmNh
https://www.carlroth.com/medias/SDB-7460-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzMzMzV8YXBwbGljYXRpb24vcGRmfGFEVm1MMmhtTVM4NU1UYzVNekF4TmpReU1qY3dMMU5FUWw4M05EWXdYMDFVWDBWT0xuQmtaZ3xlMjgwNWNiYmI5ZTBiMWQ3ZTBlYWViOTU3ZTliMTc0YmZhZmY5OWUzOTFkYThkMjBlMzg3MjZlZTNlNTFiMjYy
https://m.chemicalbook.com/ProductMSDSDetailCB5142262_EN.htm
https://www.carlroth.com/medias/SDB-7460-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzMzMzV8YXBwbGljYXRpb24vcGRmfGFEVm1MMmhtTVM4NU1UYzVNekF4TmpReU1qY3dMMU5FUWw4M05EWXdYMDFVWDBWT0xuQmtaZ3xlMjgwNWNiYmI5ZTBiMWQ3ZTBlYWViOTU3ZTliMTc0YmZhZmY5OWUzOTFkYThkMjBlMzg3MjZlZTNlNTFiMjYy
https://m.chemicalbook.com/ProductMSDSDetailCB5142262_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5142262_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Collect all waste containing 3,5,7-Trihydroxychromone, including contaminated labware,
in a designated and clearly labeled hazardous waste container.[3][8]

o Container Management:
o Ensure the waste container is kept closed and stored in a secure, well-ventilated area.[8]
» Final Disposal:

o Dispose of the waste through a licensed hazardous waste disposal contractor or your
institution's Environmental Health and Safety (EHS) office.[8]

o Do not dispose of the chemical down the drain or in regular trash.[3][8]

o Handle contaminated packaging in the same way as the substance itself.[3]

Experimental Workflow: Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 3,5,7-Trihydroxychromone
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Caption: Workflow for the safe handling and disposal of 3,5,7-Trihydroxychromone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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